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Compound of Interest

Compound Name: L-Azidonorleucine hydrochloride

Cat. No.: B3103948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for L-
Azidonorleucine hydrochloride (ANL), an unnatural amino acid and methionine surrogate

utilized in advanced biochemical and pharmaceutical research for the metabolic labeling of

proteins. This document synthesizes available data on its properties, hazards, and handling

procedures to ensure its safe and effective use in the laboratory.

Chemical and Physical Properties
L-Azidonorleucine hydrochloride is a valuable tool in chemical biology, particularly for

techniques like Bio-Orthogonal Non-Canonical Amino Acid Tagging (BONCAT) and Fluorescent

Non-Canonical Amino Acid Tagging (FUNCAT). Its key properties are summarized below.
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Property Value Source

Molecular Formula C₆H₁₂N₄O₂·HCl

Molecular Weight 208.65 g/mol

CAS Number 1454334-76-9

Appearance Solid N/A

Solubility Soluble to 100 mM in water

Synonyms

6-Azido-L-norleucine

Hydrochloride, N⁶-Diazo-L-

lysine Hydrochloride, H-L-

Lys(N₃)-OH·HCl, (S)-2-Amino-

6-azidohexanoic Acid

Hydrochloride

Safety and Hazard Information
There is conflicting information regarding the hazard classification of L-Azidonorleucine
hydrochloride. One supplier's Safety Data Sheet (SDS) classifies it as not a hazardous

substance or mixture. However, another SDS provides a more stringent classification, which

should be prudently followed to ensure user safety.

Hazard Classification (According to MedChemExpress SDS)

Hazard Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation
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Precautionary Statements

Type Statement

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray. P264: Wash

hands thoroughly after handling. P270: Do not

eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated

area. P280: Wear protective

To cite this document: BenchChem. [L-Azidonorleucine Hydrochloride: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3103948#l-azidonorleucine-hydrochloride-safety-
and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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